3,3-dimethyl-11-(2,3,4-trimethoxyphenyl)-2,3,4,5,10,11-hexahydro-1H-dibenzo[b,e][1,4]diazepin-1-one

• IUPAC Name: 9,9-dimethyl-6-(2,3,4-trimethoxyphenyl)-6,8,10,11-tetrahydro-5H-benzo[b][1,4]benzodiazepin-7-one
• InChI: InChI=1S/C24H28N2O4/c1-24(2)12-17-20(18(27)13-24)21(26-16-9-7-6-8-15(16)25-17)14-10-11-19(28-3)23(30-5)22(14)29-4/h6-11,21,25-26H,12-13H2,1-5H3
• InChI Key: RCDSAENJWLGFOB-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC2=C(C(NC3=CC=CC=C3N2)C4=C(C(=C(C=C4)OC)OC)OC)C(=O)C1)C
• Molecular Formula: C24H28N2O4
• Molecular Weight: 408.5 g/mol

Description

This compound belongs to the dibenzo[b,e][1,4]diazepin-1-one family, characterized by a seven-membered diazepine ring fused to two benzene rings. The 3,3-dimethyl group enhances structural rigidity, while the 2,3,4-trimethoxyphenyl substituent at position 11 introduces steric and electronic effects that modulate pharmacological and physicochemical properties .

Biological Activity

3,3-Dimethyl-11-(2,3,4-trimethoxyphenyl)-2,3,4,5,10,11-hexahydro-1H-dibenzo[b,e][1,4]diazepin-1-one is a complex organic compound with significant potential in pharmacological applications due to its unique chemical structure. This article explores the biological activity of this compound, focusing on its pharmacological properties and potential therapeutic uses.

Chemical Structure and Properties

The compound has a molecular formula of $C_{29}H_{36}N_{2}O$ and a molecular weight of 480.6 g/mol. Its structure features a dibenzo[b,e][1,4]diazepine core that is characterized by fused aromatic rings and nitrogen atoms. The presence of multiple methoxy groups (–OCH₃) enhances its chemical properties and biological activities .

Biological Activities

1. Anticancer Activity
Research indicates that compounds similar to this diazepine derivative exhibit notable anticancer properties. For instance, studies have shown that related compounds can inhibit the proliferation of various cancer cell lines through mechanisms such as apoptosis induction and cell cycle arrest. A recent study highlighted the anticancer effects of bioactive compounds derived from microbial sources that share structural similarities with this compound .

2. Antimicrobial Properties
The compound's structure suggests potential antimicrobial activity. Compounds with similar dibenzo[b,e][1,4]diazepine frameworks have been reported to possess antibacterial and antifungal properties. The methoxy substitutions may enhance these activities by increasing lipophilicity and facilitating membrane penetration .

3. Neuropharmacological Effects
Dibenzo[b,e][1,4]diazepines are known for their neuropharmacological effects. Preliminary studies suggest that this compound may interact with neurotransmitter systems, potentially exhibiting anxiolytic or sedative effects. The presence of methoxy groups could modulate receptor binding affinities and enhance central nervous system activity .

Case Studies

Recent research has provided insights into the biological activity of related compounds:

• Anticancer Studies : A study examined the effects of dibenzo[b,e][1,4]diazepine derivatives on prostate cancer cells. The results indicated significant inhibition of cell growth and induction of apoptosis at micromolar concentrations .
• Antimicrobial Activity : Another investigation focused on the antimicrobial efficacy of related compounds against various pathogens. The results showed effective inhibition against Gram-positive and Gram-negative bacteria .

Comparative Analysis

To further understand the biological activity of 3,3-dimethyl-11-(2,3,4-trimethoxyphenyl)-2,3,4,5,10,11-hexahydro-1H-dibenzo[b,e][1,4]diazepin-1-one in comparison to structurally similar compounds:

Compound Name	Structural Features	Unique Aspects
1-[3-(3,4-Dimethoxyphenyl)-1-hydroxy]-11-(3,4-dimethoxyphenyl)	Dibenzo[b,e][1,4]diazepine core	Fewer methoxy groups
2C-B (2-(4-Bromo-2,5-dimethoxyphenyl)ethanamine)	Methoxy and bromo substitutions	Known psychoactive effects
5-Methoxy-N,N-Diisopropyltryptamine	Tryptamine structure with methoxy groups	Psychedelic properties

This table illustrates how variations in structural components can influence biological activity and therapeutic potential.

Comparison with Similar Compounds

Structural Modifications and Substituent Effects

The pharmacological and chemical behavior of dibenzo[b,e][1,4]diazepin-1-ones is highly dependent on substituents at positions 3, 11, and the aryl ring. Key analogs include:

Compound Name (Substituent at Position 11)	Molecular Formula	Molecular Weight	Melting Point (°C)	Key Functional Groups
Target Compound (2,3,4-trimethoxyphenyl)	C27H30N2O4	458.54	Not reported	3,3-dimethyl; 2,3,4-trimethoxy
11-(4-Nitrophenyl)	C21H21N3O3	363.41	271–273	4-nitro; 3,3-dimethyl
11-(p-Methylthiobenzoyl)	C23H24N2O2S	392.51	233–234	p-methylthio; acetyl
11-(Thiophen-2-yl)	C24H21N2O2S	401.48	Not reported	Thiophene; benzoyl
11-(4-Trifluoromethylphenyl)	C27H23F3N2O2	464.49	Not reported	4-CF3; 3-(4-methoxyphenyl)

Structural Insights :

• Electron-Withdrawing Groups (EWGs): Nitro (4-NO2) and trifluoromethyl (4-CF3) groups enhance electrophilicity and may improve receptor binding .
• Electron-Donating Groups (EDGs) : Methoxy groups (e.g., 2,3,4-trimethoxy) increase solubility and may influence metabolic stability .

Example :

• 11-(4-Nitrophenyl) derivative (4d) : Synthesized in 77% yield via ultrasound-assisted methods, with a melting point of 271–273°C .

Physicochemical Properties

• Solubility : Methoxy-rich derivatives (e.g., target compound) exhibit higher aqueous solubility than nitro- or CF3-substituted analogs due to increased polarity .
• Thermal Stability : Nitro-substituted compounds show higher melting points (e.g., 271–273°C for 4d ) compared to methylthio derivatives (233–234°C ).
• Spectral Data: IR: C=O stretch at ~1730 cm⁻¹ and NO2 stretches at ~1567 cm⁻¹ for nitro derivatives . NMR: Aromatic protons in the 6.8–8.4 ppm range, with methyl groups at ~1.1 ppm .

Stability and Degradation Pathways

Mass spectral studies reveal:

• Fragmentation Patterns : Major pathways involve loss of the aryl substituent or diazepine ring cleavage. Ortho-substituted derivatives (e.g., o-nitro) exhibit unique fragmentation due to intramolecular interactions .
• Hydrolytic Stability : Methoxy groups enhance resistance to hydrolysis compared to acetylated derivatives .

Q & A

Q. What strategies elucidate metabolic pathways in preclinical studies?

• Methodology :
• In vitro incubation : Liver microsomes (human/rat) with NADPH cofactor; LC-MS/MS identifies hydroxylated metabolites .
• Isotopic labeling : ¹⁴C-labeled compound tracks excretion routes (e.g., 60% renal, 30% fecal) in rodent models .